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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

An In-depth Technical Guide to the Synthesis and Manufacturing of C.I. Reactive Orange 86

This technical guide provides a comprehensive overview of the synthesis and manufacturing
process of C.l. Reactive Orange 86 (CAS No: 83929-91-3), an azo-based vinyl sulfone
reactive dye. The information compiled is intended for researchers, scientists, and
professionals in the field of dye chemistry and textile manufacturing.

Chemical Identity and Properties

C.l. Reactive Orange 86 is a reactive dye known for its application in dyeing cellulosic fibers
such as cotton.[1] As a vinyl sulfone dye, it forms a covalent bond with the fiber, ensuring high
wash fastness. The dye is typically supplied as a yellow-orange powder with good water
solubility.[1][2]

While there can be variations in the reported molecular formula for commercial Reactive
Orange 86, a commonly cited formula is C20H16CI2N1007S2Naz.[2] It is important to note that
commercial dyes are often complex mixtures and the exact molecular structure can be
proprietary.

Table 1: Physicochemical Properties of C.I. Reactive Orange 86
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Property Value Reference
CAS Number 83929-91-3 [1]
Molecular Formula C20H16Cl2N1007S2Na2 [2]
Appearance Yellow-orange powder [1]

o 150 g/L at 20°C; 180 g/L at
Solubility in Water

[1]

80°C
Purity (Typical) >99% [2]
pH (1% Solution) 6-7 [2]

Synthesis Pathway

The synthesis of C.I. Reactive Orange 86 is a multi-step process characteristic of many

reactive azo dyes. It involves the creation of a diazonium salt from a vinyl sulfone precursor,

followed by coupling with a naphthol derivative, and subsequent condensation reactions to

introduce a triazine ring. A likely synthesis route, based on available patent literature, is

outlined below.
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Diagram 1: Synthesis Workflow for C.I. Reactive Orange 86

Experimental Protocols

The following experimental protocols are based on a detailed method described in patent
literature for a structurally similar reactive orange dye and represent a plausible synthesis for
C.l. Reactive Orange 86.

Step 1: Diazotization of Vinyl Sulfone Precursor

e A solution of para- or meta-aminophenyl sulfatoethyl sulfone (often referred to as para-ester
or meta-ester) is prepared.

e The pH of the solution is adjusted to 7.5-8.0 with sodium carbonate.
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¢ A solution of sodium nitrite is added and the mixture is stirred.

e The mixture is then slowly added to a solution of hydrochloric acid and ice, maintaining the
temperature between 0-5°C to form the diazonium salt.

o Excess nitrous acid is neutralized, and the pH is adjusted to 3.0-3.5 with sodium acetate.

Step 2: Azo Coupling

¢ A solution of sulfonated J-acid (a derivative of 7-amino-4-hydroxynaphthalene-2-sulfonic
acid) is prepared and its pH is adjusted to 6.5-7.0.

e The solution is cooled to 3-5°C with ice, and a portion of liquid caustic soda is added.

e The previously prepared diazonium salt solution is rapidly added. The temperature is
maintained between 10-12°C with the continuous addition of caustic soda.

» After the reaction is complete, the pH is adjusted to 5.5-6.0.

e The resulting azo dye intermediate (color base) is precipitated by salting out with sodium
chloride and then filtered.

Step 3: First Condensation with Cyanuric Chloride

e Cyanuric chloride is dispersed in an ice-water mixture.
o The filtered color base from the previous step is added to the cyanuric chloride suspension.

e The temperature is maintained at 0-10°C, and the pH is kept between 6.0 and 7.0 by the
addition of sodium carbonate.

e The reaction is allowed to proceed to form the primary condensation product.

Step 4: Second Condensation with 1,3-Diaminobenzoic
Acid

e The primary condensation product is filtered.

¢ 1,3-diaminobenzoic acid is added to the filtrate.
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e The temperature is raised to 20-50°C, and the pH is maintained at 6.0-7.0.

 After the reaction is complete, the final dye solution is obtained.

Post-Treatment

The final dye solution is typically subjected to purification processes such as membrane
filtration to remove salts and impurities, followed by spray drying to obtain the powdered form of
C.l. Reactive Orange 86.

Quantitative Data

Specific quantitative data for the synthesis of C.I. Reactive Orange 86 is not widely available
in public literature. However, based on patent information for a similar dye, the following
parameters can be inferred.

Table 2: Key Reaction Parameters

Parameter Value/Range

Diazotization Temperature 0-5°C

Coupling Temperature 10-12°C

First Condensation Temperature 0-10°C

Second Condensation Temperature 20-50°C

pH for Coupling 5.5-6.0

pH for Condensations 6.0-7.0

Final Product Yield Typically high for commercial dye synthesis
Final Product Purity Often >90% after purification

Logical Relationships in Synthesis

The synthesis of C.I. Reactive Orange 86 follows a logical progression of building the complex
dye molecule from simpler precursors.
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Diagram 2: Logical Flow of Synthesis Steps

This guide provides a detailed overview of the synthesis of C.l. Reactive Orange 86 based on
the best available public information. Researchers and manufacturers should note that specific
process parameters may vary depending on the desired product specifications and production
scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Synthesis and manufacturing process of Reactive
Orange 86.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607117#synthesis-and-manufacturing-process-of-
reactive-orange-86]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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